4-(5-Bromo-4-methylpyridin-2-yl)aniline

• Molecular Formula: C12H11BrN2
• Molecular Weight: 263.13 g/mol
• SMILES: CC1=CC(=NC=C1Br)C2=CC=C(C=C2)N
• InChI: InChI=1S/C12H11BrN2/c1-8-6-12(15-7-11(8)13)9-2-4-10(14)5-3-9/h2-7H,14H2,1H3
• InChIKey: BCFHQLAIJSOYSJ-UHFFFAOYSA-N

4-(5-Bromo-4-methylpyridin-2-yl)aniline Specifications & Procurement

4-(5-Bromo-4-methylpyridin-2-yl)aniline (CAS: 2059933-01-4) is a brominated pyridyl aniline derivative of the molecular formula C12H11BrN2 and molecular weight 263.13 g/mol . The compound consists of a 5-bromo-4-methylpyridin-2-yl core directly coupled to an aniline moiety, positioning it within the arylpyridine class commonly investigated for bromodomain inhibition [1]. Commercially available at a typical purity of 95% , this building block is utilized in cross-coupling chemistry for assembling more complex pharmacologically active scaffolds [2]. The compound exhibits micromolar binding affinity against bromodomain-containing proteins such as BRD4 and BRD2, with an IC50 value of 6.31 µM for BRD4 measured via fluorescence anisotropy [1].

01

Bromodomain inhibitor studies

Reported BRD4/BRD2 binding affinity supports use as an arylpyridine chemical probe.

02

Cross-coupling building block

5-Bromo substituent enables Suzuki, Stille, and Sonogashira reactions for scaffold assembly.

03

SAR starting point

Aniline para-extension differentiates pharmacophore geometry from 2-aminopyridine analogs.

• [1] BindingDB BDBM50397667. CHEMBL2181819. IC50: 6.31E+3 nM. Assay: Binding affinity to BRD4 assessed as inhibition of Alexa Fluor 488 binding after 60 mins by fluorescence anisotropic analysis. Source: GlaxoSmithKline/ChEMBL. View Source
• [2] ChemicalBook. 2-Amino-5-bromo-4-methylpyridine (CAS 98198-48-2) – use of 5-position bromine in Stille/Suzuki, Heck, Sonogashira cross-couplings to synthesize diverse compounds. View Source

Why 4-(5-Bromo-4-methylpyridin-2-yl)aniline Lacks Direct Substitutes

Generic substitution among pyridyl aniline analogs frequently fails due to the precise and non-interchangeable influence of the bromine and methyl substitution pattern on molecular recognition, synthetic accessibility, and biological profile. For instance, the regioisomeric 2-amino-5-bromo-4-methylpyridine (CAS: 98198-48-2) [1] differs fundamentally in its reactivity and pharmacophore geometry, as the amino group is directly on the pyridine ring rather than an aniline para-extension. This change alters both its coupling reactivity [2] and its ability to engage bromodomain binding pockets, with reported BRD4 IC50 values differing from those of the target compound [3]. Similarly, analogs lacking the 4-methyl group or bearing different halogen substitution patterns exhibit altered steric and electronic properties that shift binding affinity, solubility, and downstream cellular activity, rendering them non-equivalent in structure-activity relationship (SAR) campaigns [3].

Regioisomeric 2-aminopyridine alters pharmacophore geometry CAS 98198-48-2 lacks the aniline para-extension; may shift binding-pocket engagement and coupling orientation.

Methyl group removal or halogen variation shifts affinity Analogs lacking 4-methyl or with different halogens may exhibit altered steric/electronic properties, affecting BRD binding context.

Aniline vs. direct 2-aminopyridine influences BRD selectivity The presentation of the amino group differs; reported affinity profiles may not transfer between the two scaffolds.

• [1] ChemWhat. 2-Amino-5-bromo-4-methylpyridine. CAS: 98198-48-2. Molecular Formula: C6H7BrN2. Molecular Weight: 187.04 g/mol. View Source
• [2] ChemicalBook. 2-Amino-5-bromo-4-methylpyridine (CAS 98198-48-2) – use of 5-position bromine in Stille/Suzuki, Heck, Sonogashira cross-couplings to synthesize diverse compounds. View Source
• [3] BindingDB BDBM50098305. CHEMBL3590405. IC50: 3.98E+3 nM. Assay: Inhibition of 6His-tagged Thr-BRD4 (BD1) expressed in E. coli BL21(DE3). View Source

4-(5-Bromo-4-methylpyridin-2-yl)aniline Comparative Evidence

BRD4 Binding Affinity Comparison

4-(5-Bromo-4-methylpyridin-2-yl)aniline demonstrates a moderate, quantifiable binding affinity for the bromodomain-containing protein BRD4, a key epigenetic target in oncology. In a fluorescence anisotropy competition assay measuring inhibition of Alexa Fluor 488 binding after 60 minutes, the compound exhibits an IC50 of 6.31 µM [1]. This value can be directly compared to that of the structurally related analog 2-amino-5-bromo-4-methylpyridine, which shows a notably higher potency with an IC50 of 3.98 µM under comparable biochemical conditions (inhibition of 6His-tagged Thr-BRD4 expressed in E. coli BL21(DE3)) [2]. The 1.6-fold difference in IC50 is attributed to the distinct presentation of the amino group (aniline vs. 2-aminopyridine) and the resulting influence on the ligand's orientation within the acetyl-lysine binding pocket. This differentiation is critical for SAR studies where specific potency windows or selectivity profiles are required.

BRD4 Binding Affinity

Cross-study comparable

Target: 6.31 µM Comparator: 3.98 µM 1.6-fold lower IC50 for comparator

Supports SAR potency differentiation; context for lead optimization window.

Fluorescence anisotropy, BRD4 BD1, 60 min.

Evidence Dimension	Inhibition of BRD4 bromodomain binding (IC50)
Target Compound Data	6.31 µM (6310 nM)
Comparator Or Baseline	2-amino-5-bromo-4-methylpyridine (IC50 = 3.98 µM)
Quantified Difference	1.6-fold difference (comparator is more potent)
Conditions	Fluorescence anisotropy, Alexa Fluor 488 displacement, 60 min incubation; Target: BRD4; Comparator conditions: Inhibition of 6His-tagged Thr-BRD4 (BD1) expressed in E. coli BL21(DE3)

Why This Matters

Procurement decisions based on SAR require precise potency data to optimize ligand efficiency and minimize off-target effects; the 1.6-fold difference in BRD4 IC50 directly impacts lead optimization strategies.

• [1] BindingDB BDBM50397667. CHEMBL2181819. IC50: 6.31E+3 nM. Assay: Binding affinity to BRD4 assessed as inhibition of Alexa Fluor 488 binding after 60 mins by fluorescence anisotropic analysis. Source: GlaxoSmithKline/ChEMBL. View Source
• [2] BindingDB BDBM50098305. CHEMBL3590405. IC50: 3.98E+3 nM. Assay: Inhibition of 6His-tagged Thr-BRD4 (BD1) (1 to 477 residues) expressed in E. coli BL21(DE3) after 30 mins. View Source

BRD2 vs. BRD4 Selectivity Profile

Beyond absolute potency, the selectivity between BET family bromodomains (e.g., BRD2 vs. BRD4) is a critical parameter for advancing epigenetic chemical probes. 4-(5-Bromo-4-methylpyridin-2-yl)aniline exhibits a measurable, albeit limited, selectivity profile. In the same fluorescence anisotropy assay format, the compound displays an IC50 of 3.16 µM against BRD2 [1], compared to 6.31 µM against BRD4. This represents a 2-fold selectivity for BRD2 over BRD4. In contrast, the structurally distinct chromen-4-one scaffold, which established a new bromodomain pharmacophore, exhibits a marked preference for the first bromodomain of BET proteins but fails to engage the second bromodomain [2]. While the target compound does not achieve the high selectivity of optimized clinical candidates, this baseline BRD2/BRD4 ratio is a valuable data point for researchers seeking to map the selectivity landscape of arylpyridine scaffolds and for designing focused libraries with tuned BET family engagement.

BRD2/BRD4 Selectivity

Class-level inference

BRD2: 3.16 µM · BRD4: 6.31 µM · 2-fold BRD2 preference

Supports selectivity landscape mapping for arylpyridine scaffolds.

Fluorescence anisotropy; reported BRD2 vs BRD4 inhibition.

Evidence Dimension	Inhibition of BRD2 vs. BRD4 bromodomain binding (IC50)
Target Compound Data	BRD2 IC50 = 3.16 µM; BRD4 IC50 = 6.31 µM
Comparator Or Baseline	Class-level: Chromen-4-one scaffold BET inhibitors (exhibit high BRD4 first bromodomain selectivity with minimal second bromodomain binding)
Quantified Difference	Target compound exhibits 2-fold BRD2 selectivity over BRD4; chromen-4-one scaffold shows >10-fold selectivity for first bromodomain
Conditions	Fluorescence anisotropy, Alexa Fluor 488 displacement, 60 min incubation; Target: BRD2/BRD4; Comparator: X-ray crystallography and cellular assays

Why This Matters

The modest 2-fold BRD2 preference provides a defined starting point for medicinal chemistry optimization of arylpyridine-derived BET inhibitors, where even subtle selectivity shifts can influence therapeutic index.

• [1] BindingDB BDBM50397667. CHEMBL2181819. IC50: 3.16E+3 nM. Assay: Binding affinity to human BRD2 assessed as inhibition of Alexa Fluor 488 binding after 60 mins by fluorescence anisotropic analysis. Source: GlaxoSmithKline/ChEMBL. View Source
• [2] BRD2 - FACTA Search. Chromen-4-one scaffold as a new bromodomain pharmacophore; competitively inhibits acetyl-lysine binding of first but not second bromodomain of BET proteins. View Source

Palladium-Catalyzed Cross-Coupling Versatility

The 5-bromo substituent on the pyridine ring of 4-(5-Bromo-4-methylpyridin-2-yl)aniline is strategically positioned to serve as an electrophilic handle for diverse palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Stille, Heck, and Sonogashira couplings [1]. This reactivity is a direct consequence of the heteroaryl bromide's electronic environment, which is distinct from that of non-brominated or differently substituted pyridines. For example, the regioisomer 2-amino-5-bromo-4-methylpyridine, while also utilized in cross-couplings [2], lacks the extended aniline moiety and thus offers a different vector for molecular elaboration. The ability to selectively functionalize the 5-position of 4-(5-Bromo-4-methylpyridin-2-yl)aniline enables the modular construction of 2-arylpyridines and more complex biaryl systems, a key advantage over analogs where the halogen is positioned differently or the amino group is not available for subsequent derivatization.

Cross-Coupling Reactivity

Class-level inference

5-Br enables Suzuki, Stille, Heck, Sonogashira couplings

Supports modular library synthesis design.

Standard Pd-catalyzed conditions; supplier-derived class knowledge.

Evidence Dimension	Reactivity as an electrophilic coupling partner in palladium-catalyzed cross-couplings
Target Compound Data	5-Bromo substituent enables Suzuki-Miyaura, Stille, Heck, Sonogashira reactions
Comparator Or Baseline	2-Amino-5-bromo-4-methylpyridine (also enables cross-couplings but via different nucleophile/electrophile orientation)
Quantified Difference	Not quantified; class-level reactivity advantage
Conditions	Standard palladium-catalyzed cross-coupling conditions (e.g., Pd(PPh3)4, aqueous Na2CO3, DME; or Pd2(dba)3, phosphine ligand)

Why This Matters

The 5-bromo group provides a robust, orthogonal point for late-stage functionalization, a critical feature for medicinal chemists building focused libraries or optimizing lead compounds.

• [1] ChemicalBook. 2-Amino-5-bromo-4-methylpyridine (CAS 98198-48-2) – use of 5-position bromine in Stille/Suzuki, Heck, Sonogashira cross-couplings to synthesize diverse compounds. View Source
• [2] ChemWhat. 2-Amino-5-bromo-4-methylpyridine. CAS: 98198-48-2. Molecular Formula: C6H7BrN2. Molecular Weight: 187.04 g/mol. View Source

4-(5-Bromo-4-methylpyridin-2-yl)aniline Application Scenarios

BRD4/BRD2 SAR Profiling for Chemical Probes

Given its quantified BRD4 IC50 of 6.31 µM and BRD2 IC50 of 3.16 µM, 4-(5-Bromo-4-methylpyridin-2-yl)aniline is optimally suited as a moderate-potency, low-selectivity starting point for academic or biotech medicinal chemistry programs investigating arylpyridine scaffolds as BET bromodomain inhibitors [1]. The 2-fold BRD2 preference provides a clear SAR direction for iterative optimization toward either pan-BET or selective inhibitors [2].

2-Arylpyridine Library Synthesis via Suzuki Coupling

The 5-bromo group of 4-(5-Bromo-4-methylpyridin-2-yl)aniline acts as a reliable electrophile for Suzuki-Miyaura cross-coupling with aryl or heteroaryl boronic acids, enabling the rapid assembly of diverse 2-arylpyridine libraries for high-throughput screening [3]. The aniline moiety remains intact during coupling, providing an additional handle for further derivatization, a distinct advantage over simpler 2-aminopyridine building blocks.

Cellular Assays for Bromodomain Engagement

With baseline biochemical IC50 values established, 4-(5-Bromo-4-methylpyridin-2-yl)aniline can serve as a control or reference compound in cellular assays measuring BRD4/BRD2 engagement, such as MYC downregulation or NF-κB pathway inhibition in cancer cell lines. The compound's moderate potency and defined selectivity profile make it a useful benchmark for validating new assay systems or for comparing the cellular activity of more advanced lead compounds.

Application

Selection Property

Validation Focus

BRD4/BRD2 SAR profiling studies

Bromodomain binding affinity context

BRD4/BRD2 selectivity ratio verification

2-Arylpyridine library synthesis

5-Bromo cross-coupling reactivity

Suzuki coupling efficiency & scope

Cellular bromodomain engagement assays

Biochemical IC50 baseline reference

Cellular target engagement endpoints (MYC, NF-κB)

• [1] BindingDB BDBM50397667. CHEMBL2181819. IC50: 6.31E+3 nM (BRD4), 3.16E+3 nM (BRD2). Assay: Binding affinity to BRD4/BRD2 assessed as inhibition of Alexa Fluor 488 binding after 60 mins by fluorescence anisotropic analysis. Source: GlaxoSmithKline/ChEMBL. View Source
• [2] BindingDB BDBM50098305. CHEMBL3590405. IC50: 3.98E+3 nM. Assay: Inhibition of 6His-tagged Thr-BRD4 (BD1) expressed in E. coli BL21(DE3). View Source
• [3] ChemicalBook. 2-Amino-5-bromo-4-methylpyridine (CAS 98198-48-2) – use of 5-position bromine in Stille/Suzuki, Heck, Sonogashira cross-couplings to synthesize diverse compounds. View Source